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Compound of Interest

Compound Name: 5-Decanone

Cat. No.: B1664179

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Decanone (CAS No. 820-29-1), a dialkyl ketone, presents as a colorless liquid and is utilized
as a solvent and an intermediate in various chemical syntheses.[1] A thorough understanding
of its physical properties is fundamental for its application in research and development,
particularly in reaction kinetics, formulation, and safety assessments. This document provides a
comprehensive overview of the key physical characteristics of 5-decanone, supported by
detailed experimental methodologies for their determination.

Molecular and Chemical Identity

IUPAC Name: Decan-5-one

Synonyms: Butyl pentyl ketone

Molecular Formula: C10H200[1][2][3]

Molecular Weight: 156.27 g/mol [4][5][6][7]

Chemical Structure:

Tabulated Physical Properties
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The quantitative physical properties of 5-decanone are summarized in the table below for ease

of reference and comparison.

Property Value Units
Molecular Weight 156.27 g/mol
Density 0.819-0.820 @ 18 °C g/cm3
Boiling Point 208.7 - 212 @ 760 mmHg °C
Melting Point -9.2 °C
Refractive Index 1.421 -1.424 @ 20 °C

Flash Point 67.7 °C
Vapor Pressure 0.021 (calculated) kPa @ 25°C
LogP (Octanol/Water Partition

Coefficient) 3.326

Water Solubility Logl0WS = -3.29 (calculated) mol/L

References for table data:[1][2][4][6][8][9]

Experimental Protocols

The following sections detail the standard laboratory procedures for the determination of the

key physical properties of liquid ketones like 5-decanone.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. The capillary method is a common microscale technique for this determination.

o Apparatus: Thiele tube or similar heating bath, thermometer, small test tube, capillary tube

sealed at one end.

e Procedure:
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o A small volume (a few milliliters) of 5-decanone is placed into the small test tube.

o A capillary tube, sealed at one end, is inverted and placed into the test tube containing the
liquid.

o The test tube is attached to a thermometer and immersed in a heating bath (e.g., a Thiele
tube with mineral olil).

o The bath is heated gently. As the temperature approaches the boiling point, a stream of
bubbles will emerge from the open end of the capillary tube.

o The heat source is then removed, and the bath is allowed to cool slowly.

o The boiling point is recorded as the temperature at which the liquid just begins to enter the
capillary tube.

Determination of Density (Pycnometer Method)

Density is the mass per unit volume of a substance. A pycnometer, a flask with a precise
volume, is commonly used for accurate density measurements of liquids.

o Apparatus: Pycnometer, analytical balance, thermometer.
e Procedure:
o Aclean, dry pycnometer is weighed accurately on an analytical balance.

o The pycnometer is filled with 5-decanone, ensuring no air bubbles are trapped. The
stopper is inserted, and any excess liquid is carefully wiped from the exterior.

o The filled pycnometer is weighed again.
o The temperature of the liquid is recorded.

o The density is calculated by dividing the mass of the liquid (weight of filled pycnometer
minus weight of empty pycnometer) by the known volume of the pycnometer.

Determination of Refractive Index (Abbe Refractometer)
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The refractive index is a dimensionless number that describes how light propagates through a
substance. It is a characteristic property and is sensitive to temperature.

o Apparatus: Abbe refractometer, constant temperature water bath, dropper.

e Procedure:

[¢]

The refractometer is calibrated using a standard of known refractive index.
o The prism of the refractometer is cleaned and dried.
o Afew drops of 5-decanone are placed on the prism using a dropper.

o The prism is closed, and the sample is allowed to equilibrate to the desired temperature,
maintained by a circulating water bath.

o The light source is switched on, and the handwheel is adjusted to bring the dividing line
between the light and dark fields into the center of the crosshairs in the eyepiece.

o The refractive index is read directly from the instrument's scale. The temperature should
always be recorded with the refractive index reading.

Determination of Melting Point

For substances that are solid at or near room temperature, the melting point is a crucial
indicator of purity. Since 5-decanone is a liquid at room temperature, this procedure would be
applicable for determining its freezing point.

o Apparatus: Melting point apparatus or a cooling bath, thermometer, small test tube.

e Procedure:

o

A sample of 5-decanone is placed in a small test tube.

[¢]

The test tube is placed in a cooling bath (e.g., an ice-salt mixture).

[e]

A thermometer is immersed in the liquid.

[e]

The sample is stirred gently as it cools.
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o The temperature is recorded at regular intervals. The freezing point is the temperature at
which the liquid and solid phases are in equilibrium, which is observed as a plateau in the
cooling curve. For a pure substance, the melting point and freezing point are the same.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the determination of the physical
properties of 5-decanone.
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Workflow for Physical Property Determination of 5-Decanone
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Caption: General workflow for determining the physical properties of 5-decanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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